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Compound of Interest

Compound Name: bis(3-Pentyl) Phthalate

CAS No.: 123518-33-2

Cat. No.: B047028

Get Quote

An In-depth Examination of the Availability, Procurement, and Quality Verification of Bis(3-
Pentyl) Phthalate and its Common Isomer, Di-n-pentyl Phthalate

For researchers, scientists, and professionals in drug development, the precise sourcing of

chemical reagents is a critical cornerstone of experimental success. This guide provides a

detailed technical overview of the commercial availability of pentyl phthalates, with a specific

focus on clarifying the landscape for "bis(3-Pentyl) Phthalate" and its more prevalent isomer,

Di-n-pentyl phthalate (DNPP). Due to the specificity of isomeric nomenclature, this guide will

first address the distinction between these compounds and then delve into the comprehensive

commercial and technical data for the widely available DNPP.

Isomer Specificity: A Critical First Step
The term "bis(3-Pentyl) Phthalate" designates a specific isomer where the phthalic acid is

esterified with two pentan-3-ol molecules. In contrast, "Di-n-pentyl phthalate" (CAS 131-18-0)

indicates esterification with two pentan-1-ol molecules. While both are phthalate esters with

pentyl groups, their distinct molecular geometries can lead to different physical properties and

biological activities. It is imperative for researchers to confirm the exact isomer required for their

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b047028#bc-rfq
https://www.benchchem.com/product/b047028/docs?utm_src=pdf-body#navigating-the-commercial-landscape-of-pentyl-phthalates-a-technical-guide-for-researchers
https://www.benchchem.com/product/b047028/docs?utm_src=pdf-body#navigating-the-commercial-landscape-of-pentyl-phthalates-a-technical-guide-for-researchers
https://www.benchchem.com/product/b047028/docs?utm_src=pdf-body#navigating-the-commercial-landscape-of-pentyl-phthalates-a-technical-guide-for-researchers
https://www.benchchem.com/product/b047028/docs?utm_src=pdf-body#navigating-the-commercial-landscape-of-pentyl-phthalates-a-technical-guide-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047028?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


studies, as the commercial availability of these compounds differs significantly. Searches for

"bis(3-Pentyl) Phthalate" often yield results for the more common Di-n-pentyl phthalate or

other isomers like "Bis(3-methylpentyl) Phthalate"[1]. This guide will proceed with a focus on

Di-n-pentyl phthalate (DNPP), given its broader commercial presence.

Commercial Availability of Di-n-pentyl Phthalate
(CAS 131-18-0)
Di-n-pentyl phthalate (DNPP) is primarily utilized as a plasticizer to enhance the flexibility and

durability of plastics, particularly polyvinylchloride (PVC)[2][3]. It is also available as an

analytical standard for environmental and quality control testing[4][5][6][7].

Major Suppliers and Product Offerings
Several chemical suppliers list Di-n-pentyl phthalate in their catalogs, typically with purities

suitable for research and analytical applications. The following table summarizes offerings from

prominent vendors.
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Supplier Product Name Purity
Available
Quantities

Notes

Thermo Fisher

Scientific

Di-n-pentyl

phthalate
98% 5 g, 25 g

Marketed under

the Thermo

Scientific

Chemicals

brand, formerly

Alfa Aesar. Used

as a plasticizer

for PVC

membrane

electrodes.[8][9]

MilliporeSigma

(Sigma-Aldrich)

Dipentyl

phthalate,

certified

reference

material,

TraceCERT®

Certified

Reference

Material

Neat

Produced in

accordance with

ISO/IEC 17025

and ISO 17034.

Suitable for

HPLC and GC

applications.[6]

[10]

Santa Cruz

Biotechnology

Dipentyl

phthalate
≥98%

Contact for

availability

Classified as a

Dangerous Good

for transport.[11]

Simson Pharma

Limited

Dipentyl

phthalate

Custom

Synthesis

Contact for

availability

Accompanied by

a Certificate of

Analysis.

AccuStandard
Di-n-pentyl

phthalate

Analytical

Standard

Neat and in

solution

Offered as a

component in

various phthalate

ester mixtures for

analytical testing.

[4][12]

FUJIFILM Wako

Pure Chemical

Di-n-pentyl

Phthalate

Analytical

Standard

In solution Included in their

8 Phthalates
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Corporation Mixture Standard

Solution for

analytical testing.

[5]

Technical Data and Safety Profile
Di-n-pentyl phthalate is a clear, colorless to pale yellow liquid[2][9]. It is characterized by low

water solubility and is soluble in organic solvents[2].

Property Value

CAS Number 131-18-0[6][11]

Molecular Formula C18H26O4[6][11]

Molecular Weight 306.40 g/mol [6][11]

Density 1.025 g/mL at 20 °C[6]

Boiling Point 386 °C[13]

Flash Point 118 °C (closed cup)[6]

Safety and Handling: Di-n-pentyl phthalate is classified as a substance that may damage

fertility or the unborn child and is very toxic to aquatic life[14]. It is crucial to handle this

compound in a well-ventilated area, preferably under a chemical fume hood, and to wear

appropriate personal protective equipment, including gloves and safety glasses[13][15][16].

Store the container tightly closed in a dry, cool, and well-ventilated place[15][17].

Experimental Protocol: Purity Verification by Gas
Chromatography-Mass Spectrometry (GC-MS)
Upon receiving a commercial sample of Di-n-pentyl phthalate, it is prudent to verify its purity,

especially for sensitive applications. GC-MS is a powerful technique for this purpose.

Objective: To confirm the identity and assess the purity of a commercial sample of Di-n-pentyl

phthalate.
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Materials:

Di-n-pentyl phthalate sample

High-purity solvent (e.g., hexane or ethyl acetate)

Volumetric flasks and pipettes

GC-MS system with a suitable capillary column (e.g., a non-polar or medium-polarity column

like a 5% phenyl-methylpolysiloxane)

Procedure:

Standard Preparation:

Accurately weigh approximately 10 mg of the Di-n-pentyl phthalate sample.

Dissolve the sample in the chosen solvent in a 10 mL volumetric flask and dilute to the

mark. This creates a 1 mg/mL stock solution.

Perform a serial dilution to obtain a working standard of approximately 10 µg/mL.

Sample Preparation:

Prepare a sample solution at the same concentration as the working standard.

GC-MS Analysis:

Injection: Inject 1 µL of the prepared sample solution into the GC-MS.

GC Conditions (Example):

Inlet Temperature: 250 °C

Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min)

Oven Program:

Initial temperature: 100 °C, hold for 2 minutes
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Ramp: 10 °C/min to 280 °C

Hold: 10 minutes at 280 °C

MS Conditions (Example):

Ion Source Temperature: 230 °C

Ionization Mode: Electron Ionization (EI) at 70 eV

Scan Range: m/z 40-450

Data Analysis:

Identity Confirmation: Compare the obtained mass spectrum of the major peak with a

reference spectrum from a spectral library (e.g., NIST). The fragmentation pattern should

match that of Di-n-pentyl phthalate.

Purity Assessment: Integrate the peak area of the main compound and any impurity peaks

in the total ion chromatogram (TIC). Calculate the purity as the percentage of the main

peak area relative to the total peak area.

Sourcing and Verification Workflow
The following diagram illustrates a logical workflow for sourcing and verifying the quality of Di-

n-pentyl phthalate for research applications.

Sourcing

Verification

Define Requirement (Isomer, Purity, Quantity) Identify Potential Suppliers Select Supplier & Procure Receive & Inspect ShipmentShipment Review Certificate of Analysis

Perform In-house QC (e.g., GC-MS)

Approve for Use
If CoA is sufficient

Click to download full resolution via product page
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Caption: Workflow for sourcing and quality verification of Di-n-pentyl phthalate.

Conclusion
The commercial availability of "bis(3-Pentyl) Phthalate" is not as widespread as its common

isomer, Di-n-pentyl phthalate (DNPP). Researchers must exercise diligence in specifying the

exact isomer required for their work. For DNPP, a range of suppliers offer this compound,

primarily as a plasticizer and an analytical standard, in various purities and quantities.

Independent verification of the material's identity and purity upon receipt is a critical step to

ensure the integrity of experimental outcomes. By following a structured approach to sourcing

and quality control, scientists can confidently procure the necessary reagents for their research

endeavors.

References
Ataman Kimya. DI-N-PENTYL PHTHALATE. [Link]

Shimadzu. EU safety data sheet. [Link]

CPAChem. Safety data sheet. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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